Cas no 62578-43-2 (5H-Indeno[1,2-b]pyridine, 2-methyl-4-phenyl-)

5H-Indeno[1,2-b]pyridine, 2-methyl-4-phenyl- structure
62578-43-2 structure
Product Name:5H-Indeno[1,2-b]pyridine, 2-methyl-4-phenyl-
CAS No:62578-43-2
MF:C19H15N
MW:257.329104661942
CID:439493
PubChem ID:620887
Update Time:2025-04-19

5H-Indeno[1,2-b]pyridine, 2-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5H-Indeno[1,2-b]pyridine, 2-methyl-4-phenyl-
    • 2-methyl-4-phenyl-5H-indeno[1,2-b]pyridine
    • VFAYCDLSSXWQHJ-UHFFFAOYSA-N
    • 3-Methyl-1-phenyl-4-azafluorene
    • 62578-43-2
    • 2-Methyl-4-phenyl-5H-indeno[1,2-b]pyridine #
    • DTXSID00347381
    • Inchi: 1S/C19H15N/c1-13-11-17(14-7-3-2-4-8-14)18-12-15-9-5-6-10-16(15)19(18)20-13/h2-11H,12H2,1H3
    • InChI Key: VFAYCDLSSXWQHJ-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC(C2C=CC=CC=2)=C2C=1C1C=CC=CC=1C2

Computed Properties

  • Exact Mass: 257.12055
  • Monoisotopic Mass: 257.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89

5H-Indeno[1,2-b]pyridine, 2-methyl-4-phenyl- Related Literature

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